91-67-8

N,N-Diethyl-m-toluidine

In Stock

• CAS RN:
• 91-67-8

• Formula:
• C11H17N

• InChI:
• InChI=1S/C11H17N/c1-4-12(5-2)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3

• InChIKey:
• CIPVVROJHKLHJI-UHFFFAOYSA-N

• N,N-Diethyl-m-toluidine, also known as N,N-Diethyl-m-toluidine, is a useful research compound. Its molecular formula is C11H17N and its molecular weight is 163.26 g/mol. The purity is usually 95%.

Baicalein

In Stock

• CAS RN:
• 491-67-8

• Formula:
• C15H10O5

• InChI:
• InChI=1S/C15H10O5/c16-9-6-11(8-4-2-1-3-5-8)20-12-7-10(17)14(18)15(19)13(9)12/h1-7,17-19H

• InChIKey:
• FXNFHKRTJBSTCS-UHFFFAOYSA-N

• Cell-permeable flavonoid. Lipoxygenase inhibitor (IC50 values are 0.64 and 1.6 μM at 12- and 15-lipoxygenases, respectively). Shows antioxidant and anti-inflammatory properties. Also induces apoptosis. Additionally, inhibits α-syn oligomerisation, β-Amyloid induced neurotoxicity and amyloid protein aggregation.
  Baicalein is a flavonoid originally isolated from the roots of S. baicalensis that has diverse biological activities. It inhibits human platelet 12-lipoxygenase (12-LO) and human reticulocyte 15-LO-1 (IC50s = 0.64 and 1.6 µM, respectively) but is less potent at 15-LO-1 when the detergent Triton-X is present (IC50 = 38 µM). Baicalein inhibits lipid peroxidation, as assessed by production of thiobarbituric acid (TBARS;  IC50 = 5 µM), and inhibits growth of Huh-7, KIM-1, and HLF human hepatocellular carcinoma cells (IC50s = 17-70 µg/ml). Baicalein increases...

1-(2-Bromo-4-methoxyphenyl)ethanone

In Stock

• CAS RN:
• 89691-67-8

• Formula:
• C9H9BrO2

• InChI:
• InChI=1S/C9H9BrO2/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-5H,1-2H3

• InChIKey:
• YCISNMVJZZPXBG-UHFFFAOYSA-N

• 1-(2-Bromo-4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.

(2E)-3-methanesulfonylprop-2-enenitrile

In Stock

• CAS RN:
• 131391-67-8

• Formula:
• C4H5NO2S

• (2E)-3-methanesulfonylprop-2-enenitrile is a useful research compound. Its molecular formula is C4H5NO2S and its molecular weight is 131.2. The purity is usually 95%.

6-(4-Ethoxyphenyl)-6-oxohexanoic acid

In Stock

• CAS RN:
• 898791-67-8

• Formula:
• C14H18O4

• InChI:
• InChI=1S/C14H18O4/c1-2-18-12-9-7-11(8-10-12)13(15)5-3-4-6-14(16)17/h7-10H,2-6H2,1H3,(H,16,17)

• InChIKey:
• MKYLDCZDARBOBJ-UHFFFAOYSA-N

• 6-(4-Ethoxyphenyl)-6-oxohexanoic acid is a useful research compound. Its molecular formula is C14H18O4 and its molecular weight is 250.29 g/mol. The purity is usually 95%.

5-Fluoro-6-methylbenzofuran

• CAS RN:
• 199391-67-8

• Formula:
• C9H7FO

• InChI:
• InChI=1S/C9H7FO/c1-6-4-9-7(2-3-11-9)5-8(6)10/h2-5H,1H3

• InChIKey:
• WAPSWMZESKFQTG-UHFFFAOYSA-N

• 5-Fluoro-6-methylbenzofuran, also known as 5-Fluoro-6-methylbenzofuran, is a useful research compound. Its molecular formula is C9H7FO and its molecular weight is 150.15 g/mol. The purity is usually 95%.

(1S,2S)-N,N'-Dimethyl-N,N'-bis(3,3-dimethylbutyl)cyclohexane-1,2-diamine

In Stock

• CAS RN:
• 767291-67-8

• Formula:
• C20H42N2

• InChI:
• InChI=1S/C20H42N2/c1-19(2,3)13-15-21(7)17-11-9-10-12-18(17)22(8)16-14-20(4,5)6/h17-18H,9-16H2,1-8H3/t17-,18-/m0/s1

• InChIKey:
• VGCWVKVNKNXOGZ-ROUUACIJSA-N

• (1S,2S)-N,N'-Dimethyl-N,N'-bis(3,3-dimethylbutyl)cyclohexane-1,2-diamine is a useful research compound. Its molecular formula is C20H42N2 and its molecular weight is 310.6 g/mol. The purity is usually 95%.

(S)-Duloxetine Phtalamide

In Stock

• CAS RN:
• 199191-67-8

• Formula:
• C26H23NO4S

• InChI:
• InChI=1S/C26H23NO4S/c1-27(25(28)20-11-4-5-12-21(20)26(29)30)16-15-23(24-14-7-17-32-24)31-22-13-6-9-18-8-2-3-10-19(18)22/h2-14,17,23H,15-16H2,1H3,(H,29,30)/t23-/m0/s1

• (S)-Duloxetine Phthalamide is an impurity of (S)-Duloxetine present with enteric polymer hydroxypropylmethylcellulose phthalate (HPMCP) in dosage formulations.

4-(Dimethylcarbamoyloxy)phenylacetic acid

In Stock

• CAS RN:
• 1221791-67-8

• Formula:
• C11H13NO4

• InChI:
• InChI=1S/C11H13NO4/c1-12(2)11(15)16-9-5-3-8(4-6-9)7-10(13)14/h3-6H,7H2,1-2H3,(H,13,14)

• InChIKey:
• KGKUAADCNJRCNB-UHFFFAOYSA-N

• 4-(Dimethylcarbamoyloxy)phenylacetic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.

6-Bromo-4-chloro-8-fluoro-3-nitroquinoline

In Stock

• CAS RN:
• 1598291-67-8

• Formula:
• C9H3BrClFN2O2

• InChI:
• InChI=1S/C9H3BrClFN2O2/c10-4-1-5-8(11)7(14(15)16)3-13-9(5)6(12)2-4/h1-3H

• InChIKey:
• XNXQLNFWNNFGRQ-UHFFFAOYSA-N

• 6-Bromo-4-chloro-8-fluoro-3-nitroquinoline is a useful research compound. Its molecular formula is C9H3BrClFN2O2 and its molecular weight is 305.49. The purity is usually 95%.

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2,2-diethoxyethyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797091-67-8

• Formula:
• C24H31N5O3

• InChI:
• InChI=1S/C24H31N5O3/c1-3-31-23(32-4-2)16-25-24(30)19-9-12-28(13-10-19)21-15-22(27-17-26-21)29-14-11-18-7-5-6-8-20(18)29/h5-8,11,14-15,17,19,23H,3-4,9-10,12-13,16H2,1-2H3,(H,25,30)

• InChIKey:
• XAEVBTWSHQDZPJ-UHFFFAOYSA-N

• 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(2,2-diethoxyethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H31N5O3 and its molecular weight is 437.544. The purity is usually 95%.

2-(ethylthio)-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide

In Stock

• CAS RN:
• 1797891-67-8

• Formula:
• C18H20FNO2S

• InChI:
• InChI=1S/C18H20FNO2S/c1-3-23-17-10-5-4-9-15(17)18(21)20-12-16(22-2)13-7-6-8-14(19)11-13/h4-11,16H,3,12H2,1-2H3,(H,20,21)

• InChIKey:
• KDXCBQRGWHIDAR-UHFFFAOYSA-N

• 2-(ethylthio)-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C18H20FNO2S and its molecular weight is 333.42. The purity is usually 95%.

2-Bromo-3-fluoro-6-hydroxybenzonitrile

In Stock

• CAS RN:
• 1807191-67-8

• Formula:
• C7H3BrFNO

• InChI:
• InChI=1S/C7H3BrFNO/c8-7-4(3-10)6(11)2-1-5(7)9/h1-2,11H

• InChIKey:
• XKUBZNKJSBQGGB-UHFFFAOYSA-N

• 2-Bromo-3-fluoro-6-hydroxybenzonitrile is a useful research compound. Its molecular formula is C7H3BrFNO and its molecular weight is 216.01 g/mol. The purity is usually 95%.